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Compound of Interest

Compound Name: Gadolinium--nickel (1/3)

Cat. No.: B15486732 Get Quote

A detailed examination of the crystallographic and magnetic characteristics of the intermetallic

compounds GdNi₃ and GdCo₃ reveals distinct differences attributable to the influence of the 3d

transition metal element. While both compounds share the same stoichiometry with the rare-

earth element gadolinium, the substitution of nickel with cobalt significantly alters their crystal

structure and magnetic behavior. This guide provides a comprehensive comparison of their

properties, supported by experimental data, to aid researchers and scientists in the fields of

materials science and condensed matter physics.

Structural Properties: A Tale of Two Lattices
The fundamental difference between GdNi₃ and GdCo₃ lies in their crystal structures. GdNi₃

crystallizes in the rhombohedral PuNi₃-type structure, belonging to the R-3m space group. In

contrast, GdCo₃ adopts the rhombohedral CeNi₃-type structure, which also belongs to the R-

3m space group, but with a different atomic arrangement.
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Property GdNi₃ GdCo₃

Crystal System Rhombohedral Rhombohedral

Space Group R-3m R-3m

Lattice Parameter (a) ~5.0 Å ~5.0 Å

Lattice Parameter (c) ~24.5 Å ~24.3 Å

Note: The lattice parameters

are approximate values and

can vary slightly depending on

the synthesis conditions.

Magnetic Properties: The Impact of Cobalt's 3d
Electrons
The magnetic properties of GdNi₃ and GdCo₃ are largely dictated by the magnetic moments of

the gadolinium and transition metal atoms and the exchange interactions between them. In

GdNi₃, nickel is generally considered to be non-magnetic or to have a very small induced

magnetic moment. Consequently, the magnetic ordering is primarily driven by the Gd-Gd

interactions, leading to a ferromagnetic behavior at low temperatures.

Conversely, in GdCo₃, the cobalt atoms possess a significant magnetic moment, which couples

ferrimagnetically with the gadolinium moments. This results in a more complex magnetic

behavior with a higher magnetic ordering temperature (Curie temperature) compared to GdNi₃.

The Co-Co exchange interactions are strong and play a crucial role in establishing the

magnetic order.
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Property GdNi₃ GdCo₃

Magnetic Ordering Ferromagnetic Ferrimagnetic

Curie Temperature (Tc) ~115 K ~613 K

Saturation Magnetization (at

low temp.)
~6.8 µB/f.u. ~1.5 µB/f.u.

Note: Saturation magnetization

values can vary based on

experimental conditions and

sample purity.

Experimental Protocols
The structural and magnetic properties of GdNi₃ and GdCo₃ are typically characterized using a

suite of experimental techniques.

Synthesis
Polycrystalline samples of GdNi₃ and GdCo₃ are commonly synthesized by arc-melting

stoichiometric amounts of the high-purity constituent elements (Gd, Ni, Co) in an inert argon

atmosphere. To ensure homogeneity, the resulting ingots are often flipped and re-melted

multiple times. Subsequent annealing of the samples at high temperatures (e.g., 800-1000 °C)

for an extended period (several days to a week) in a vacuum-sealed quartz tube is crucial for

obtaining a single-phase, well-ordered crystalline structure.

Structural Characterization
Powder X-ray Diffraction (PXRD) is the primary technique used to determine the crystal

structure, space group, and lattice parameters of the compounds. The diffraction patterns are

typically recorded at room temperature using a diffractometer with Cu Kα radiation. The

collected data is then analyzed using Rietveld refinement methods to obtain precise structural

information.

Magnetic Characterization
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The magnetic properties are investigated using a vibrating sample magnetometer (VSM) or a

superconducting quantum interference device (SQUID) magnetometer.

Temperature-dependent magnetization (M-T) curves are measured in a low applied magnetic

field to determine the Curie temperature (Tc). The sample is typically cooled in zero field

(ZFC) and then measured upon warming, followed by a measurement in the presence of the

field upon cooling (FC).

Isothermal magnetization-magnetic field (M-H) curves are measured at various

temperatures, particularly below the ordering temperature, to determine the saturation

magnetization, coercivity, and remanence.

Logical Workflow for Comparative Analysis
The following diagram illustrates the logical workflow for a comparative study of GdNi₃ and

GdCo₃.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15486732?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis

Characterization

Data Analysis

Comparative Analysis

Conclusion

Arc-Melting

Annealing

Powder X-ray Diffraction (PXRD) Magnetometry (VSM/SQUID)

Rietveld Refinement of PXRD Data Analysis of M-T and M-H Curves

Structural Comparison
(Crystal System, Space Group, Lattice Parameters)

Magnetic Comparison
(Ordering Type, Curie Temp., Saturation Magnetization)

Elucidation of Structure-Property Relationships

Click to download full resolution via product page

Caption: Workflow for comparing GdNi₃ and GdCo₃.

Crystal Structure Visualization
The distinct crystal structures of GdNi₃ and GdCo₃ can be visualized as follows.
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To cite this document: BenchChem. [A Comparative Analysis of the Structural and Magnetic
Properties of GdNi₃ and GdCo₃]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15486732#structural-and-magnetic-comparison-of-
gdni3-and-gdco3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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